1-(Furan-2-yl)octan-1-amine hydrochloride
Overview
Description
1-(Furan-2-yl)octan-1-amine hydrochloride, also known as FCH, is an organic compound widely used in scientific research. It is an N-substituted amine salt with a molecular weight of 201.64 g/mol and a melting point of 116-118°C. FCH is an extremely versatile compound, with applications in many areas of scientific research, including synthesis, biochemical and physiological studies, and drug development.
Scientific Research Applications
Medicinal Chemistry: Antibacterial Agents
The inclusion of the furan nucleus is a key synthetic strategy in medicinal chemistry for developing new drugs. Furan derivatives, such as “1-(Furan-2-yl)octan-1-amine hydrochloride,” have shown remarkable therapeutic efficacy, inspiring chemists to synthesize innovative antibacterial agents . These compounds are being explored to combat microbial resistance, which has become a global issue due to the ineffectiveness of current antimicrobial medicines .
Agriculture: Antimicrobial Applications
In agriculture, controlling microbial infections is crucial for crop protection and yield. The antibacterial properties of furan derivatives make “1-(Furan-2-yl)octan-1-amine hydrochloride” a potential candidate for developing new antimicrobial compounds that could be used to treat plant diseases caused by various bacterial strains .
Material Science: Polymer Synthesis
Furan derivatives are used in material science, particularly in the synthesis of polymers. “1-(Furan-2-yl)octan-1-amine hydrochloride” could serve as a monomer or a cross-linking agent in creating novel polymeric materials with potential applications in biodegradable plastics, coatings, and adhesives .
Environmental Science: Biodegradable Materials
The push for environmentally friendly materials has led to the exploration of furan derivatives in the production of biodegradable materials. “1-(Furan-2-yl)octan-1-amine hydrochloride” may contribute to the development of new materials that break down more easily in the environment, reducing pollution and waste .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, enzyme inhibition is a key area of study for understanding metabolic pathways and developing drugs. “1-(Furan-2-yl)octan-1-amine hydrochloride” could be used to investigate the inhibition of specific enzymes, aiding in the discovery of new therapeutic agents .
Pharmacology: Drug Development
The pharmacological applications of furan derivatives are vast, ranging from anti-inflammatory and analgesic to anticancer properties. “1-(Furan-2-yl)octan-1-amine hydrochloride” has the potential to be used in the development of new drugs with these therapeutic benefits .
Analytical Chemistry: Chromatography
In analytical chemistry, “1-(Furan-2-yl)octan-1-amine hydrochloride” can be utilized as a standard or a reagent in chromatographic techniques to help identify and quantify compounds, particularly in complex mixtures .
Chemical Engineering: Biomass Conversion
Chemical engineering applications include the conversion of biomass into valuable chemicals. Furan derivatives like “1-(Furan-2-yl)octan-1-amine hydrochloride” can be derived from biomass and used as intermediates in the synthesis of a wide range of chemicals, contributing to sustainable industrial processes .
Mechanism of Action
Target of Action
Furan derivatives, which this compound is a part of, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Mode of Action
Furan-containing compounds are known to interact with various biological targets, leading to their diverse therapeutic effects .
Biochemical Pathways
Furan derivatives are known to interact with a variety of biochemical pathways due to their diverse biological and pharmacological properties .
Result of Action
Furan derivatives are known to have a wide range of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
properties
IUPAC Name |
1-(furan-2-yl)octan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO.ClH/c1-2-3-4-5-6-8-11(13)12-9-7-10-14-12;/h7,9-11H,2-6,8,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXDIKVMENJQEBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(C1=CC=CO1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-2-yl)octan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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